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Compound of Interest

Compound Name:
2-Chloro-6-

(methylthio)benzaldehyde

CAS No.: 201987-39-5

Cat. No.: B1441255

Get Quote

CAS: 54415-38-0 | Formula: C₈H₇ClOS | Mol.[1][2][3] Weight: 186.66 g/mol [2]

Executive Summary: The "Dual-Threat" Scaffold
2-Chloro-6-(methylthio)benzaldehyde represents a specialized class of tri-substituted

aromatics used primarily as a linchpin intermediate in the synthesis of fused heterocycles (e.g.,

thiochromanes, benzothiophenes) and pharmaceutical scaffolds.[1][2][3] Its utility stems from

its dense functionality: an electrophilic aldehyde flanked by a halogen leaving group and a

nucleophilic sulfur moiety.[2]

However, this chemical presents a dual handling challenge:

Chemical Instability: It possesses two distinct oxidation sites (aldehyde

acid; sulfide

sulfoxide/sulfone).[2]
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Occupational Nuisance: Like most low-molecular-weight thioethers, it carries a potent,

diffusive odor (garlic/cabbage profile) that requires strict containment protocols beyond

standard fume hood usage.[1][2][3]

This guide defines the safety, stability, and handling protocols required to maintain scientific

integrity and personnel safety when working with this compound.

Hazard Profiling & GHS Classification
While specific SDS data for this exact isomer can be sparse, its hazard profile is reliably

extrapolated from its structural analogs (2-chlorobenzaldehyde and thioanisole).[1][2][3] It acts

as a severe irritant to mucous membranes.[2]

Table 1: GHS Hazard Classifications
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Hazard Class Category H-Code
Hazard
Statement

Mechanism of
Action

Skin Irritation 2 H315

Causes skin

irritation.[1][2][3]

[4][5]

Lipophilic

absorption

followed by

reaction with skin

proteins (Schiff

base formation).

[2]

Eye Irritation 2A H319

Causes serious

eye irritation.[1]

[2][4]

Direct

lachrymatory

effect typical of

halogenated

benzaldehydes.

[2]

STOT - SE 3 H335

May cause

respiratory

irritation.[1][2][4]

[6]

Inhalation of

vapors triggers

vagal sensory

nerve response.

[2]

Aquatic Acute 2 H401
Toxic to aquatic

life.[1][2]

Sulfur-containing

aromatics are

often persistent

in aquatic

environments.[1]

[2]

Structural Alerts (The "Why" behind the Hazard)[3]
Aldehyde Moiety: Highly reactive toward nucleophiles (amines in proteins), causing tissue

sensitization.[3]

Methylthio Group: High volatility and low odor threshold (< 1 ppb).[2][7] It binds to olfactory

receptors (ORs) sensitive to sulfur, triggering nausea at high concentrations even if toxicity is

low.[3]
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Ortho-Chloro Substituent: Increases the electrophilicity of the aldehyde carbonyl, potentially

enhancing its reactivity (and irritation potential) compared to unsubstituted benzaldehyde.[2]

[3]

Storage & Stability: The Oxidative Race
Researchers must treat 2-Chloro-6-(methylthio)benzaldehyde as an air-sensitive reagent.[1]

[2][3] It undergoes two competing degradation pathways upon exposure to atmospheric

oxygen.[2]

Reactivity Pathway Diagram
The following diagram illustrates the degradation logic and the necessity of inert storage.

2-Chloro-6-(methylthio)
benzaldehyde

Degradation A:
2-Chloro-6-(methylthio)

benzoic acid

 Auto-oxidation
(Fastest Path)

Degradation B:
Sulfoxide/Sulfone

Derivatives

 S-Oxidation
(Slower)

Atmospheric O₂
 Exposure EXPERIMENTAL FAILURE:

Yield Loss & Side Reactions

Click to download full resolution via product page

Figure 1: Competing oxidation pathways.[1][2][3] The aldehyde-to-acid conversion is typically

the dominant degradation mode, leading to impure starting materials that can stall cyclization

reactions.[1][2][3]

Storage Protocol
Atmosphere: Store strictly under Argon or Nitrogen.[2]

Temperature: Refrigerate at 2–8°C. Cold storage slows the rate of auto-oxidation and

reduces the vapor pressure, mitigating odor leakage.[1][2][3]

Container: Use amber glass vials with Teflon-lined caps. Parafilm is insufficient for long-term

odor containment; use electrical tape or secondary containment (a jar with activated carbon).

[1][2]
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Handling & Odor Control Protocols
Due to the thioether moiety, standard "good lab practice" is insufficient. You must employ Odor

Containment Engineering.[2]

A. Engineering Controls[2][8]
Fume Hood: Mandatory.[2][7] Verify face velocity is >100 fpm (0.5 m/s).[2]

Bleach Trap: All vacuum lines (e.g., rotovap exhaust) must be vented through a bleach

(sodium hypochlorite) scrubber or a cold trap to prevent sulfur odors from entering the

building HVAC system.[3]

B. Weighing & Transfer (SOP)
Do not weigh on an open bench. If a balance is not available inside the hood, use the "Tare-

Transfer" method:

Tare a vial with a cap inside the hood.

Add approximate amount of reagent.[2][8]

Cap tightly before removing from the hood.

Weigh the closed vial on the external balance.

Return to hood to adjust mass if necessary.[2]

C. Decontamination Solution (The "Kill" Switch)
Prepare a 10% Bleach Solution (commercial sodium hypochlorite) mixed with a small amount

of surfactant (dish soap).[2]

Chemistry:

[1][2][3]

Note: The oxidation reaction is exothermic. Do not mix concentrated reagent directly with

bleach; dilute first.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://faculty.washington.edu/slkeller/safety/thiols.docx
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://patents.google.com/patent/ES2413094T3/en
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://www.prepchem.com/2-chloro-6-methylthiopyrazine/
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://hymasynthesis.com/
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://patents.google.com/patent/ES2413094T3/en
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response & Spill Cleanup
In the event of a spill, speed is critical to prevent building-wide evacuation due to odor

complaints.[1][2][3]

Spill Cleanup Workflow

SPILL DETECTED

1. Evacuate Area &
Close Hood Sash

2. Don PPE:
Double Nitrile Gloves,

Goggles, Lab Coat

3. Cover with
Absorbent Pads

4. Apply 10% Bleach
(Oxidative Deodorization)

5. Wait 15-20 Minutes
(Allow Oxidation)

6. Collect as
Hazardous Waste

(Separate from Acids)

Click to download full resolution via product page
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Figure 2: Oxidative Deodorization Protocol for thioether spills.[1][2][3] The critical step is the

application of bleach to chemically alter the volatile sulfide into a non-volatile sulfoxide.

Critical Warning: Never mix bleach waste with acid waste streams.[2] This generates chlorine

gas (

), which is far more toxic than the thioether.[3]

Synthesis Context: Why use this scaffold?
For researchers in drug discovery, 2-Chloro-6-(methylthio)benzaldehyde is a "privileged

structure" for accessing tricyclic heterocycles.[1][2][3]

Reaction A (Condensation): The aldehyde reacts with amines/hydrazines to form imines.

Reaction B (Cyclization): The ortho-chloro group serves as a handle for nucleophilic aromatic

substitution (

) or palladium-catalyzed coupling, allowing the ring to "close" back onto the amine.[1][2][3]

Reaction C (Demethylation): The methylthio group can be deprotected (using

or thiolate nucleophiles) to reveal a free thiol (-SH), enabling further functionalization.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Check Availability & Pricing
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